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molecular formula C9H7NO3 B058028 3-Cyano-4-methoxybenzoic acid CAS No. 117738-82-6

3-Cyano-4-methoxybenzoic acid

Cat. No. B058028
CAS RN: 117738-82-6
M. Wt: 177.16 g/mol
InChI Key: OTZHDJMZVQTSBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08071595B2

Procedure details

To a stirred solution of methyl 3-cyano-4-methoxybenzoate (1.1 g, 5.70 mmol) in a mixture of THF (70 mL), MeOH (70 mL) and water (5 mL) was added LiOH (0.97 g, 23.01 mmol) at RT and the reaction mixture was then stirred at RT for 1 h. The reaction mixture was acidified to pH ˜2 with 2 N HCl and the aqueous layer was extracted with DCM (3×100 mL). The combined organic extracts were washed with water (50 mL) and brine (50 mL), dried over anhydrous Na2SO4, filtered and evaporated under reduced pressure to afford 3-cyano-4-methoxybenzoic acid (1.0 g, 100%) as a solid.
Name
methyl 3-cyano-4-methoxybenzoate
Quantity
1.1 g
Type
reactant
Reaction Step One
Name
MeOH
Quantity
70 mL
Type
reactant
Reaction Step One
Name
THF
Quantity
70 mL
Type
solvent
Reaction Step One
Name
water
Quantity
5 mL
Type
solvent
Reaction Step One
Name
LiOH
Quantity
0.97 g
Type
reactant
Reaction Step Two
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
3-cyano-4-methoxybenzoic acid
Yield
100%

Identifiers

REACTION_CXSMILES
[C:1]([C:3]1[CH:4]=[C:5]([CH:10]=[CH:11][C:12]=1[O:13][CH3:14])[C:6]([O:8]C)=[O:7])#[N:2].CO.[Li+].[OH-].Cl>C1COCC1.O>[C:1]([C:3]1[CH:4]=[C:5]([CH:10]=[CH:11][C:12]=1[O:13][CH3:14])[C:6]([OH:8])=[O:7])#[N:2] |f:2.3|

Inputs

Step One
Name
methyl 3-cyano-4-methoxybenzoate
Quantity
1.1 g
Type
reactant
Smiles
C(#N)C=1C=C(C(=O)OC)C=CC1OC
Name
MeOH
Quantity
70 mL
Type
reactant
Smiles
CO
Name
THF
Quantity
70 mL
Type
solvent
Smiles
C1CCOC1
Name
water
Quantity
5 mL
Type
solvent
Smiles
O
Step Two
Name
LiOH
Quantity
0.97 g
Type
reactant
Smiles
[Li+].[OH-]
Step Three
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction mixture was then stirred at RT for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the aqueous layer was extracted with DCM (3×100 mL)
WASH
Type
WASH
Details
The combined organic extracts were washed with water (50 mL) and brine (50 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated under reduced pressure

Outcomes

Product
Details
Reaction Time
 1 h
Name
3-cyano-4-methoxybenzoic acid
Type
product
Smiles
C(#N)C=1C=C(C(=O)O)C=CC1OC
Measurements
Type Value Analysis
AMOUNT: MASS 1 g
YIELD: PERCENTYIELD 100%
YIELD: CALCULATEDPERCENTYIELD 99%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.